Cas no 2228871-52-9 (2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 2228871-52-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6093654
• PubChem ID: 154181872
• Update Time: 2025-07-02

2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid
• 2228871-52-9
• EN300-1788695

• Inchi： 1S/C10H9F3O3/c11-6-4-8(13)7(12)3-5(6)1-2-9(14)10(15)16/h3-4,9,14H,1-2H2,(H,15,16)
• InChI Key： JGNXMCZTALSMFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(C(=O)O)O)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid

Introduction to 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 2228871-52-9)

2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228871-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of β-hydroxy carboxylic acids, characterized by the presence of both hydroxyl and carboxyl functional groups in its molecular structure. The unique substitution pattern, particularly the 2,4,5-trifluorophenyl moiety, imparts distinct electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid is highly intriguing from a chemical perspective. The trifluorophenyl group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding affinity of the compound in biological systems. This feature has been exploited in various research endeavors aimed at designing molecules with enhanced pharmacological properties. For instance, the trifluoromethyl group can influence metabolic stability and binding interactions with biological targets, making it a popular choice in drug discovery campaigns.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their improved pharmacokinetic profiles and bioavailability. The compound CAS No. 2228871-52-9 exemplifies this trend, as its structural features are well-suited for further derivatization and optimization. Researchers have been exploring its potential as an intermediate in synthesizing novel therapeutic agents targeting various diseases. The hydroxyl group in the molecule also provides a site for further functionalization, allowing chemists to tailor its properties for specific applications.

One of the most compelling aspects of 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid is its versatility in medicinal chemistry. The combination of a β-hydroxy acid backbone with a fluorinated aromatic ring creates a platform that can be modified to achieve desired pharmacological effects. For example, studies have demonstrated its utility in designing inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer. The trifluorophenyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability—a critical factor for drug efficacy.

The compound has also been investigated for its potential role in developing antimicrobial agents. The unique electronic distribution induced by the fluorine atoms can disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary studies have shown promising results when CAS No. 2228871-52-9 was tested against certain resistant bacterial strains. This underscores the importance of fluorinated compounds in combating emerging infectious diseases.

From a synthetic chemistry standpoint, 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid serves as an excellent building block for more complex molecules. Its readily accessible structure allows for rapid diversification through various chemical transformations such as esterification, amidation, or alkylation. These modifications can fine-tune its biological activity and pharmacokinetic properties. The growing interest in this compound reflects its potential as a key intermediate in industrial-scale synthesis of high-value pharmaceuticals.

The application of computational methods has further accelerated the exploration of CAS No. 2228871-52-9's pharmacological potential. Molecular modeling studies have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided insights into its binding affinity and specificity, guiding researchers toward more effective drug candidates. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

Another area where this compound has shown promise is in materials science. The presence of both polar (hydroxyl and carboxyl groups) and non-polar (trifluorophenyl ring) regions makes it a candidate for developing functional materials with tailored properties. For instance, it could be used to create polymers or coatings with enhanced durability or biocompatibility. Such applications highlight the interdisciplinary nature of chemical research and the broad impact of compounds like 2-hydroxy-4-(2,4,5-trifluorophenyl)butanoic acid.

In conclusion,CAS No 2228871-52-9 represents a fascinating molecule with diverse applications across pharmaceuticals and materials science. Its unique structural features—particularly the trifluorophenyl substituent—endow it with properties that make it an attractive candidate for further research and development. As scientific understanding advances，the potential uses for this compound are likely to expand，further solidifying its importance in modern chemistry.